5,7-dimethoxy-1H-indole
Overview
Description
5,7-dimethoxy-1H-indole is a chemical compound with the molecular formula C10H11NO2 and a molecular weight of 177.2 . It is a powder in physical form .
Synthesis Analysis
Indole derivatives have been synthesized using a variety of protocols. A convenient, economical, and high-yielding set of conditions employing green chemistry have been designed for their synthesis .
Molecular Structure Analysis
The molecular structure of 5,7-dimethoxy-1H-indole consists of a benzene ring fused to a pyrrole ring, which is a five-membered ring with four carbon atoms and one nitrogen atom .
Chemical Reactions Analysis
Indole derivatives have been synthesized through various chemical reactions. For instance, a series of novel functionalized N-substituted 5,6-dimethoxy-1H-indole derivatives have been synthesized and evaluated for antibacterial activity .
Physical And Chemical Properties Analysis
5,7-dimethoxy-1H-indole is a powder with a melting point of 82-84°C . It has a molecular weight of 177.2 .
Scientific Research Applications
Antiviral Applications
Indole derivatives have been reported to show potential in antiviral therapies. For instance, certain indolyl and oxochromenyl xanthenone derivatives have been studied for their anti-HIV-1 properties through molecular docking studies . Similarly, thiosemicarbazide derivatives of indole have been investigated for antiviral activity against a range of RNA and DNA viruses . While these studies do not specifically mention 5,7-dimethoxy-1H-indole, it’s plausible that this compound could also be explored for antiviral applications given its structural similarity to other active indole derivatives.
Anticancer Properties
Indoles are known for their applications in treating cancer cells. The presence of indole moieties in compounds has been associated with the treatment of various types of disorders, including cancer . The specific mechanisms by which 5,7-dimethoxy-1H-indole could exert anticancer effects would require further research, but its indole core suggests potential utility in this field.
Antibacterial Activity
A series of N-substituted 5,6-dimethoxy-1H-indole derivatives have been synthesized and evaluated for antibacterial activity, showing promise as compounds for further study . This suggests that 5,7-dimethoxy-1H-indole may also possess antibacterial properties worth investigating.
Signalling Molecule
Indoles serve as signalling molecules between bacteria and plants and play a role in the human gut microbiome . The specific compound 5,7-dimethoxy-1H-indole could potentially be studied for its signalling properties within biological systems.
Flavour and Fragrance Industry
Indoles have value in the flavour and fragrance industries, such as in food or perfumery . The methoxy groups present in 5,7-dimethoxy-1H-indole could contribute to unique sensory properties, making it a candidate for investigation in these applications.
Mechanism of Action
Indole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . The mechanism of action of these compounds often involves binding with high affinity to multiple receptors .
Safety and Hazards
properties
IUPAC Name |
5,7-dimethoxy-1H-indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2/c1-12-8-5-7-3-4-11-10(7)9(6-8)13-2/h3-6,11H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACIZYTYDGVHTIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C2C(=C1)C=CN2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70523039 |
Source
|
| Record name | 5,7-Dimethoxy-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70523039 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-dimethoxy-1H-indole | |
CAS RN |
27508-85-6 |
Source
|
| Record name | 5,7-Dimethoxy-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70523039 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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